5-bromo-N-(3-ethylphenyl)-2-furamide

• IUPAC Name: 5-bromo-N-(3-ethylphenyl)furan-2-carboxamide
• InChI: InChI=1S/C13H12BrNO2/c1-2-9-4-3-5-10(8-9)15-13(16)11-6-7-12(14)17-11/h3-8H,2H2,1H3,(H,15,16)
• InChI Key: BMIQCQSPFURJBI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)C2=CC=C(O2)Br
• Molecular Formula: C13H12BrNO2
• Molecular Weight: 294.14 g/mol

Description

5-bromo-N-(3-ethylphenyl)-2-furamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including medicine, pharmacology, and biology. This compound is a furamide derivative that has a bromine atom attached to its furan ring. In

Scientific Research Applications

5-bromo-N-(3-ethylphenyl)-2-furamide has been studied for its potential applications in various fields. In pharmacology, it has been shown to have anticonvulsant and analgesic properties. In biology, it has been used as a tool to study the role of certain proteins in cellular processes. Additionally, it has been studied for its potential use in the treatment of neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 5-bromo-N-(3-ethylphenyl)-2-furamide is not fully understood. However, it is believed to act on certain ion channels in the brain, leading to its anticonvulsant and analgesic effects. It has also been shown to modulate the activity of certain proteins involved in cellular processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has anticonvulsant and analgesic effects in animal models. It has also been shown to modulate the activity of certain proteins involved in cellular processes. However, the exact biochemical and physiological effects of this compound are still being studied.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-N-(3-ethylphenyl)-2-furamide in lab experiments is its potential applications in pharmacology and biology. Its anticonvulsant and analgesic properties make it a useful tool for studying certain diseases and cellular processes. However, one limitation is its limited availability and high cost, which can make it difficult for researchers to obtain and use in their experiments.

Future Directions

There are several future directions for the study of 5-bromo-N-(3-ethylphenyl)-2-furamide. One area of research could be the development of new derivatives of this compound with improved pharmacological and biological properties. Additionally, further studies could be conducted to better understand the mechanism of action and the biochemical and physiological effects of this compound. Finally, more research could be done to explore its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 5-bromo-N-(3-ethylphenyl)-2-furamide is a multi-step process that involves the reaction of 3-ethylphenylamine with furan-2-carboxylic acid, followed by the addition of bromine to the furan ring. The final product is obtained after purification and isolation steps. This synthesis method has been described in detail in various scientific publications.